molecular formula C15H19N3O2S B8759672 N-(piperidin-4-ylmethyl)isoquinoline-5-sulfonamide CAS No. 126234-76-2

N-(piperidin-4-ylmethyl)isoquinoline-5-sulfonamide

Cat. No.: B8759672
CAS No.: 126234-76-2
M. Wt: 305.4 g/mol
InChI Key: KPMYQKZRZOAQQG-UHFFFAOYSA-N
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Description

N-(piperidin-4-ylmethyl)isoquinoline-5-sulfonamide is a useful research compound. Its molecular formula is C15H19N3O2S and its molecular weight is 305.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

126234-76-2

Molecular Formula

C15H19N3O2S

Molecular Weight

305.4 g/mol

IUPAC Name

N-(piperidin-4-ylmethyl)isoquinoline-5-sulfonamide

InChI

InChI=1S/C15H19N3O2S/c19-21(20,18-10-12-4-7-16-8-5-12)15-3-1-2-13-11-17-9-6-14(13)15/h1-3,6,9,11-12,16,18H,4-5,7-8,10H2

InChI Key

KPMYQKZRZOAQQG-UHFFFAOYSA-N

Canonical SMILES

C1CNCCC1CNS(=O)(=O)C2=CC=CC3=C2C=CN=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolve 5.02 g of 4-aminomethylpiperidine and 22 g of triethylamine in 50 ml of dichloromethane. Add dropwise over 30 minutes 5.0 g of 5-isoquinoline sulfonyl chloride dissolved in 50 ml of dichloromethane while cooling the mixture in an ice bath. Stir at room temperature for 72 hours. Filter the reaction mixture and evaporate the filtrate. Chromatograph the residue over 400g of silica gel eluting with dichloromethane/methanol (9/1). Obtain the title compound by evaporating the appropriate fractions, as determined by thin layer chromatography. Dissolve the product in ethanol saturated with HCl and evaporate to obtain the title compound as the dihydrochloride salt. FAB MS (M+1)e =306.
Quantity
5.02 g
Type
reactant
Reaction Step One
Quantity
22 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Three

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